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Compound of Interest

Compound Name: 4-Bromo-3-fluorobenzyl bromide

Cat. No.: B1339632

Essential Safety and Handling Guide for 4-
Bromo-3-fluorobenzyl Bromide

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 4-Bromo-3-fluorobenzyl bromide.
The following procedural guidance outlines the necessary personal protective equipment
(PPE), operational plans for safe handling, and compliant disposal methods.

Hazard Summary

4-Bromo-3-fluorobenzyl bromide is a corrosive solid that can cause severe skin burns and
eye damage.[1] It is also classified as a substance with specific target organ toxicity, primarily
affecting the respiratory system.[1] Inhalation, ingestion, or skin contact with this chemical can
lead to serious health issues.

Quantitative Data Summary

For quick reference, the table below summarizes the key quantitative data for 4-Bromo-3-
fluorobenzyl bromide.
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Property Value

CAS Number 127425-73-4
Molecular Formula C7HsBrzF
Molecular Weight 267.92 g/mol
Appearance Solid

Skin Corrosion/Irritation (Category 1B), Serious
o Eye Damage/Eye Irritation (Category 1),
Hazard Classifications - o ]
Specific target organ toxicity — single exposure

(Category 3)[1]

Operational Plan: Safe Handling Workflow

Adherence to a strict operational workflow is critical when handling 4-Bromo-3-fluorobenzyl
bromide to minimize exposure risk. This involves preparation, handling, and post-handling
procedures.

1. Preparation:

e Engineering Controls: All work with 4-Bromo-3-fluorobenzyl bromide must be conducted in
a certified chemical fume hood.[1] Ensure that an eyewash station and safety shower are
readily accessible.[2]

e Personal Protective Equipment (PPE): Before beginning any work, don the following PPE:

o Eye and Face Protection: Wear chemical safety goggles and a face shield that conform to
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[2][3]

o Skin Protection: Wear a lab coat and appropriate protective gloves (e.g., nitrile rubber,
neoprene) to prevent skin exposure.[2] All protective clothing should be clean and put on

before work.[4]

o Respiratory Protection: If there is a risk of inhaling dust or vapors, use a NIOSH/MSHA or
European Standard EN 149 approved respirator with an appropriate cartridge for organic
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vapors.[2][3]
2. Handling:

» Dispensing: Carefully weigh and dispense the solid chemical in the fume hood. Avoid
creating dust.[1] Use spark-proof tools if there is a risk of ignition.[3]

o Reactions: When setting up reactions, ensure the apparatus is secure and properly
ventilated. If heating, use a well-controlled heating mantle and monitor the reaction closely.

o Spills: In case of a spill, evacuate the area and follow established laboratory spill cleanup
procedures. For small spills, absorb the material with an inert absorbent such as sand or
vermiculite and place it in a sealed container for disposal.[3] Do not use water to clean up
spills, as it may react with the compound.[4]

3. Post-Handling:

» Decontamination: Thoroughly decontaminate all surfaces and equipment that came into
contact with the chemical.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.[1][5]

Disposal Plan

Proper disposal of 4-Bromo-3-fluorobenzyl bromide and its contaminated waste is crucial to
prevent environmental contamination and ensure regulatory compliance.

o Waste Segregation: All solid waste contaminated with 4-Bromo-3-fluorobenzyl bromide,
including gloves, weigh boats, and absorbent materials from spills, should be collected in a
designated, labeled, and sealed hazardous waste container.

o Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
full chemical name: "4-Bromo-3-fluorobenzyl bromide."

o Disposal Procedure: Dispose of the hazardous waste through your institution's
environmental health and safety (EHS) office. Chemical waste generators must adhere to
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local, regional, and national hazardous waste regulations to ensure complete and accurate
classification and disposal.[1] Do not dispose of this chemical down the drain.[1]

Safe Handling Workflow Diagram

The following diagram illustrates the key steps and decision points for safely handling 4-
Bromo-3-fluorobenzyl bromide.
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Safe Handling Workflow for 4-Bromo-3-fluorobenzyl Bromide
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Caption: Workflow for handling 4-Bromo-3-fluorobenzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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